Cas no 15622-65-8 (Molindone hydrochloride)

• Product Name: Molindone hydrochloride
• CAS No: 15622-65-8
• MF: C₁₆H₂₅ClN₂O₂
• MW: 312.834903478622
• MDL: MFCD01718304
• CID: 160880
• Update Time: 2025-05-19

Molindone hydrochloride Chemical and Physical Properties

Names and Identifiers

• Molindone Hydrochloride
• 4-IODO-1-TOSYL-1H-IMIDAZOLE
• EN-1733A
• Indol-4(5H)-one, 3-ethyl-6,7-dihydro-2-methyl-5-(morpholinomethyl)-, monohydrochloride
• Molindone Hydrochlor
• 3-ethyl-2-methyl-5-(morpholin-4-ylmethyl)-1,5,6,7-tetrahydroindol-4-one,hydrochloride
• 3-Ethyl-6,7-dihydro-2-methyl-5-(morpholinomethyl)-1H-indol-4(5H)-one Hydrochloride
• 3-Ethyl-1,5,6,7-tetrahydro-2-methyl-5-(4-morpholinylmethyl)-4H-indol-4-one Hydrochloride
• EN 1733A
• Lindone
• Moban
• Molindone HCl
• Lidone
• Molindone (hydrochloride)
• EN 1733 A
• DSSTox_RID_80866
• DSSTox_CID_25417
• DSSTox_GSID_45417
• 3-ethyl-2-methyl-5-(morpholin-4-ylmethyl)-4,5,6,7-tetrahydro-1H-indol-4-one hydrochloride
• SMR000499578
• 3-Ethyl-6,7-dihydro-2-methyl
• Molindone hydrochloride

• MDL： MFCD01718304
• Inchi： 1S/C16H24N2O2.ClH/c1-3-13-11(2)17-14-5-4-12(16(19)15(13)14)10-18-6-8-20-9-7-18;/h12,17H,3-10H2,1-2H3;1H
• InChI Key： GQWNECFJGBQMBO-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(CC1)CC1C(C2C(CC)=C(C)NC=2CC1)=O

Computed Properties

• Exact Mass: 312.16000
• Monoisotopic Mass: 312.16
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.3

Experimental Properties

• Melting Point: 211-213°C
• Boiling Point: 462.9°Cat760mmHg
• Flash Point: 233.7°C
• Solubility: H2O: soluble19mg/mL
• PSA: 45.33000
• LogP: 2.70270
• Merck: 6233

Molindone hydrochloride Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301
• Warning Statement： P264-P270-P301+P310+P330-P405-P501
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• Hazard Category Code： 22
• RTECS：NM3325000
• Hazardous Material Identification：
• Risk Phrases：R22
• HazardClass：6.1
• PackingGroup：III
• Toxicity：LD50 orally in rats: 261 mg/kg (Goldenthal)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on Molindone hydrochloride

Molindone Hydrochloride: A Comprehensive Overview

Molindone hydrochloride, with the CAS number 15622-65-8, is a pharmaceutical compound that has garnered significant attention in the medical and scientific communities. It is a synthetic opioid agonist, primarily used for its analgesic properties. The compound is classified under the broader category of opioid receptor agonists, which are widely recognized for their role in pain management. Molindone hydrochloride, often referred to as Molindone HCl, is a derivative of the benzomorphan class of compounds, which are known for their potent analgesic effects.

The chemical structure of Molindone hydrochloride consists of a benzene ring fused with a piperidine ring, creating a unique molecular framework that contributes to its pharmacological activity. This structure allows the compound to interact effectively with opioid receptors, particularly the μ-opioid receptor, which is central to its analgesic effects. Recent studies have highlighted the importance of understanding the molecular interactions of Molindone HCl with these receptors to optimize its therapeutic potential and minimize adverse effects.

One of the most notable advancements in the study of Molindone hydrochloride is its application in chronic pain management. Researchers have explored its efficacy in treating conditions such as neuropathic pain and post-surgical pain, where traditional opioids may have limitations due to their risk of dependence and tolerance development. The compound's ability to provide sustained pain relief without significant side effects has made it a promising alternative in clinical settings.

Recent clinical trials have also focused on the pharmacokinetics of Molindone HCl, particularly its absorption, distribution, metabolism, and excretion profiles. These studies have revealed that the compound has a relatively long half-life, which allows for less frequent dosing and improved patient compliance. Additionally, its metabolism primarily occurs in the liver via cytochrome P450 enzymes, which has implications for drug-drug interactions and patient-specific dosing adjustments.

The safety profile of Molindone hydrochloride has been another area of intense research. While it shares some common side effects with other opioids, such as dizziness and nausea, it has shown a lower propensity for respiratory depression compared to traditional opioids like morphine or fentanyl. This characteristic makes it particularly suitable for patients with compromised respiratory function or those requiring long-term pain management.

Moreover, recent investigations into the neurobiological mechanisms underlying addiction have shed light on how Molindone HCl interacts with the brain's reward system. Unlike some other opioids that strongly activate dopamine pathways, leading to high abuse potential, Molindone hydrochloride exhibits a more balanced interaction with these pathways. This finding has significant implications for reducing the risk of misuse and dependence associated with chronic opioid therapy.

In terms of therapeutic applications beyond pain management, Molindone hydrochloride has shown potential in treating opioid use disorder (OUD). By providing partial agonism at certain opioid receptors, it may help alleviate withdrawal symptoms and cravings without inducing euphoria or reinforcing addictive behaviors. This dual mechanism could make it an invaluable tool in combating the global opioid crisis.

Another emerging area of research involves the combination of Molindone HCl with other pharmacological agents to enhance its efficacy and expand its therapeutic applications. For instance, studies are exploring its synergistic effects when administered alongside non-opioid analgesics or adjuvant therapies for complex pain conditions. These combinations aim to optimize pain relief while minimizing adverse effects and reducing reliance on high-dose opioids.

The future outlook for Molindone hydrochloride is bright, with ongoing research focusing on optimizing its delivery methods and expanding its indications. Advances in drug delivery systems, such as extended-release formulations or targeted delivery mechanisms, could further enhance its clinical utility by improving patient adherence and reducing systemic side effects.

In conclusion, Molindone hydrochloride (CAS No: 15622-65-8) represents a significant advancement in opioid therapy due to its unique pharmacological profile and favorable safety characteristics. Its ability to provide effective pain relief while minimizing risks associated with traditional opioids positions it as a valuable asset in modern medicine. As research continues to uncover new insights into its mechanisms and applications, Molindone HCl holds great promise for improving patient outcomes in various clinical settings.